Cas no 19272-54-9 (b-D-Glucopyranoside, methyl2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy-)
19272-54-9 structure
Product Name:b-D-Glucopyranoside, methyl2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy-
CAS No:19272-54-9
MF:C17H30N2O11
MW:438.426906108856
CID:123449
PubChem ID:3082148
Update Time:2025-04-18
b-D-Glucopyranoside, methyl2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy- Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranoside, methyl2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy-
- N-[(2S,3R,4R,5S,6R)-2-[(2R,3S,4R,5R,6R)-5-acetamido-4-hydroxy-2-(hydroxymethyl)-6-methoxyoxan-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
- O-methyl-di-N-acetyl beta-chitobioside
- beta-D-Glucopyranoside, methyl 2-(acetylamino)-4-O-(2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl)-2-deoxy-
- methyl 2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl]-2-deoxy-beta-D-glucopyranoside
- Methyl N,N'-diacetyl-beta-D-chitobioside
- DTXSID50172867
- 19272-54-9
-
- Inchi: 1S/C17H30N2O11/c1-6(22)18-10-13(25)12(24)8(4-20)28-17(10)30-15-9(5-21)29-16(27-3)11(14(15)26)19-7(2)23/h8-17,20-21,24-26H,4-5H2,1-3H3,(H,18,22)(H,19,23)/t8-,9-,10-,11-,12-,13-,14-,15-,16-,17+/m1/s1
- InChI Key: OMQXNBZLIHSROF-GBZYHGPESA-N
- SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)NC(C)=O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)NC(C)=O)OC
Computed Properties
- Exact Mass: 438.185
- Monoisotopic Mass: 438.185
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 594
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.2
- Topological Polar Surface Area: 196Ų
Experimental Properties
- Density: 1.47
- Boiling Point: 848.4°Cat760mmHg
- Flash Point: 466.9°C
- Refractive Index: 1.577
- PSA: 196.27
b-D-Glucopyranoside, methyl2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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